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Compound of Interest

Compound Name: (-)-SHIN1

CAS No.: 2444764-09-2

Cat. No.: B2380072

Get Quote

This guide provides comprehensive safety protocols, handling instructions, and disposal plans

for (-)-SHIN1, a potent serine hydroxymethyltransferase (SHMT) inhibitor. Given that the

complete toxicological profile of novel research compounds like (-)-SHIN1 is often not fully

established, a precautionary approach is essential to ensure personnel safety and minimize

environmental impact. The following procedures are based on available safety data and best

practices for managing potent, biologically active small molecules in a laboratory setting.

Hazard Identification and Risk Assessment
According to the available Safety Data Sheet (SDS), (-)-SHIN1 is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[1] Due to its potent biological

activity as an enzyme inhibitor, it should be handled as a potentially hazardous compound. All

personnel must conduct a thorough risk assessment before beginning any work with (-)-SHIN1.

This involves evaluating the specific procedures to be performed, the quantities being used,

and the potential for aerosol generation or spills. In the absence of comprehensive toxicity

data, treat (-)-SHIN1 as a compound with the potential for high potency and toxicity.[1]
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A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory

exposure. The following table summarizes the recommended PPE for various procedures

involving (-)-SHIN1.

Procedure
Required Personal

Protective Equipment (PPE)

Glove Type & Breakthrough

Time

Weighing and preparing stock

solutions (powder)

Disposable gown or lab coat,

double gloves (nitrile), safety

goggles with side shields, and

a fit-tested N95 respirator.

Work should be performed in a

chemical fume hood or a

ventilated balance enclosure.

Inner Glove: NitrileOuter

Glove: NitrileBreakthrough

Time: Change outer glove

immediately upon

contamination.

Handling dilute solutions (<1

mg/mL)

Disposable gown or lab coat,

single pair of nitrile gloves, and

safety glasses.

NitrileBreakthrough Time:

Change gloves frequently and

immediately if contaminated.

Spill Cleanup

Disposable gown or lab coat,

double gloves (neoprene over

nitrile), chemical splash

goggles, and a face shield. An

N95 respirator or higher may

be required depending on the

spill size and potential for

aerosolization.

Inner Glove: NitrileOuter

Glove: Neoprene (>240

minutes for DMSO)[1]

Note: Since (-)-SHIN1 is often dissolved in Dimethyl Sulfoxide (DMSO), selecting gloves with

adequate resistance to DMSO is critical. Thin, disposable nitrile gloves are intended for

incidental splash protection only and should be changed immediately upon contact with the

chemical. For prolonged handling or in the event of a spill, more robust gloves such as

neoprene should be used.[1]
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Property Value

Molecular Formula C₂₄H₂₄N₄O₂

Molecular Weight 400.47 g/mol [1]

Appearance White to off-white solid

Storage (Powder) Store at -20°C for up to 3 years.[2]

Storage (in Solvent)
Store at -80°C for up to 1 year. Aliquot to avoid

repeated freeze-thaw cycles.[2]

Solubility Soluble in DMSO (≥ 100 mg/mL)[3]

IC₅₀ (SHMT1) 5 nM[2][4]

IC₅₀ (SHMT2) 13 nM[2][4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing Preparation: Ensure all necessary PPE is donned correctly. Prepare the

workspace within a chemical fume hood by laying down absorbent bench paper.

Weighing: Tare a clean, dry microcentrifuge tube on a calibrated analytical balance. Carefully

add the desired amount of (-)-SHIN1 powder to the tube. For 1 mg of (-)-SHIN1, this will be 1

mg.

Solubilization: Using a calibrated micropipette, add the calculated volume of fresh,

anhydrous DMSO to the microcentrifuge tube. To prepare a 10 mM stock solution from 1 mg

of (-)-SHIN1 (MW: 400.47 g/mol ), add 249.7 µL of DMSO.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes in clearly labeled cryovials to avoid

repeated freeze-thaw cycles. Store at -80°C.
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Operational Plans
Standard Handling Procedures

Pre-operational Checks: Before handling (-)-SHIN1, ensure that a current Safety Data Sheet

is accessible and has been reviewed by all personnel involved. Verify that the chemical fume

hood is functioning correctly and that all necessary PPE is available.

Weighing and Reconstitution: All weighing of powdered (-)-SHIN1 must be conducted in a

chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

When preparing solutions, add the solvent to the powdered compound slowly to avoid

splashing.

Labeling: All containers with (-)-SHIN1, whether in solid or solution form, must be clearly

labeled with the compound name, concentration, solvent, date of preparation, and

appropriate hazard symbols.

Post-handling: After handling is complete, decontaminate all surfaces and equipment.

Remove and dispose of PPE as hazardous waste. Wash hands thoroughly with soap and

water.

Spill Cleanup Procedures
Immediate Actions: Alert personnel in the immediate area and restrict access. If the spill is

large or involves a significant amount of powder, evacuate the laboratory and contact the

institution's Environmental Health and Safety (EHS) department.

Don PPE: Put on the appropriate spill cleanup PPE as outlined in the table above.

Containment:

For liquid spills: Gently cover the spill with absorbent pads, working from the outside in to

prevent splashing.

For powder spills: Cover the spill with damp absorbent pads to avoid generating dust.

Waste Collection: Using forceps, carefully pick up any broken glass and place it in a

designated sharps container for cytotoxic waste. Place all absorbent materials and
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contaminated items into a clearly labeled cytotoxic waste bag.[1]

Decontamination: Clean the spill area twice with a detergent solution, followed by a final

rinse with 70% isopropyl alcohol.[1]

Waste Disposal: Seal the cytotoxic waste bag and place it in the designated hazardous

waste container.

Doff PPE: Carefully remove and dispose of all PPE as cytotoxic waste.

Hand Hygiene: Thoroughly wash your hands with soap and water.

Disposal Plan
All materials contaminated with (-)-SHIN1 must be treated as hazardous chemical waste. Do

not dispose of this material down the drain or in regular trash.

Solid Waste: This includes unused or expired (-)-SHIN1 powder, contaminated gloves,

gowns, pipette tips, and absorbent pads. Collect all solid waste in a clearly labeled, leak-

proof cytotoxic waste container.

Liquid Waste: Collect all aqueous and organic solutions containing (-)-SHIN1 in a dedicated,

sealed, and clearly labeled hazardous liquid waste container. If using organic solvents like

DMSO, the waste should be collected in a container designated for flammable organic

waste.[1]

Sharps Waste: Needles, syringes, and contaminated broken glass must be disposed of in a

puncture-resistant sharps container specifically labeled for cytotoxic waste.[1]

Decontamination of Glassware: Reusable glassware should be soaked in a suitable

decontamination solution (e.g., a solution of sodium hypochlorite, followed by a thorough

rinse with water and a laboratory detergent) before being washed.

Waste Pickup: Arrange for the collection of hazardous waste through your institution's EHS

department or a licensed chemical waste disposal contractor.
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Workflow for Handling (-)-SHIN1
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Caption: Workflow for the safe handling and disposal of (-)-SHIN1.
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Signaling Pathway of SHIN1 Inhibition
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Caption: Mechanism of action of (-)-SHIN1 as an inhibitor of SHMT1/2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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